Ethyl 2,6-difluorobenzene-1-carboximidate

• IUPAC Name: ethyl 2,6-difluorobenzenecarboximidate
• InChI: InChI=1S/C9H9F2NO/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5,12H,2H2,1H3
• InChI Key: AAEAROPSJVBKTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=C(C=CC=C1F)F
• Molecular Formula: C9H9F2NO
• DSSTOX Substance ID: DTXSID40547828
• Molecular Weight: 185.17 g/mol
• CAS RN: 74237-17-5

Description

Ethyl 2,6-difluorobenzene-1-carboximidate is a useful research compound. Its molecular formula is C9H9F2NO and its molecular weight is 185.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of triethyloxonium tetrafluoroborate (8.0 g, 0.042M), 2,6-difluorobenzamide (5.62 g, 0.036M) and methylene chloride was stirred at 20° C. for 18 hours, after which an excess of aqueous sodium bicarbonate solution was added. The methylene chloride phase was separated and dried over anhydrous magnesium sulphate. Evaporation of the solvent under reduced pressure yielded ethyl 2,6-difluorobenzimidate as a pale yellow oil (6.0 g) which was used without further purification.

Synthesis routes and methods II

Procedure details

2,6-Difluorobenzamide (1.56 g) in methylene chloride was added to triethyloxonium fluoborate (1.9 g) in methylene chloride and the mixture stirred for 24 hours. The solution was then washed three times with cold sodium carbonate solution and dried over sodium sulphate. The methylene chloride solution was evaporated to yield an oil. This was mixed with chloroform and the solution filtered from insoluble material. Evaporation of the chloroform gave the ethyl 2,6-difluorobenzimidate as a mobile oil.